Cas no 1344921-45-4 ((1S)-1-4-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 1344921-45-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6185531
• PubChem ID: 63371626
• Update Time: 2025-06-13

(1S)-1-4-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol
• 1344921-45-4
• (1S)-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol
• EN300-1851688
• (S)-1-(4-Morpholinophenyl)ethan-1-ol
• CS-0266680
• AKOS012677481

• Inchi： 1S/C12H17NO2/c1-10(14)11-2-4-12(5-3-11)13-6-8-15-9-7-13/h2-5,10,14H,6-9H2,1H3/t10-/m0/s1
• InChI Key： OVKCERPEMRDQKS-JTQLQIEISA-N
• SMILES： O1CCN(C2C=CC([C@H](C)O)=CC=2)CC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol

Comprehensive Overview of (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 1344921-45-4)

(1S)-1-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 1344921-45-4) is a chiral organic compound featuring a morpholine-substituted phenyl group and a hydroxyl-bearing ethane moiety. This structurally unique molecule has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its potential as a chiral building block and intermediate. The morpholine ring contributes to its solubility profile, while the phenylethan-1-ol backbone offers versatile modification possibilities for drug discovery applications.

Recent studies highlight the growing demand for enantiomerically pure intermediates like (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol in asymmetric synthesis. Pharmaceutical developers frequently search for "morpholine derivatives in CNS drugs" or "chiral alcohol synthetic methods", reflecting industry interest in this compound class. The CAS 1344921-45-4 specifically addresses these needs through its balanced lipophilicity and hydrogen-bonding capacity, making it valuable for optimizing blood-brain barrier penetration in neuroactive compounds.

The synthesis of (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol typically involves asymmetric reduction of corresponding ketones or enzymatic resolution techniques. Analytical methods such as chiral HPLC and optical rotation measurement ensure enantiomeric purity, a critical parameter for researchers investigating "stereoselective drug metabolism". Thermal analysis (DSC/TGA) reveals its stable crystalline form below 150°C, supporting its processability in formulation development.

Emerging applications leverage the compound's hydrogen bond acceptor/donor properties in molecular recognition systems. Computational chemistry studies utilizing QSAR modeling frequently employ this scaffold when exploring "GPCR-targeted drug design". The morpholine oxygen's electron-donating character modifies the phenyl ring's electronic density, influencing binding interactions with biological targets - a feature increasingly discussed in "structure-activity relationship optimization" forums.

Quality control protocols for CAS 1344921-45-4 emphasize rigorous residual solvent analysis and heavy metal screening, addressing regulatory concerns in pharmaceutical applications. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, with particular attention to moisture sensitivity due to the hydroxyl group. These handling considerations align with current good manufacturing practice (cGMP) requirements for "high-potency API intermediates".

Environmental fate studies of (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol demonstrate moderate biodegradability (OECD 301B), prompting development of "green synthetic routes" using biocatalysis or flow chemistry. The compound's ecotoxicological profile shows low bioaccumulation potential, making it preferable to persistent alternatives in sustainable medicinal chemistry initiatives. These attributes respond to growing searches for "benign by design pharmaceuticals" and "green chemistry metrics".

Patent landscape analysis reveals increasing protection of morpholine-containing therapeutics incorporating similar structures, particularly in kinase inhibitor and neurotransmitter modulator applications. The chiral center at position 1 enables distinct pharmacological profiles compared to racemic mixtures, supporting its selection for "stereospecific drug development". Current research explores its utility in PROTAC linker design and covalent inhibitor warheads, expanding beyond traditional small molecule applications.

Spectroscopic characterization of 1344921-45-4 includes comprehensive NMR assignments (1H, 13C, COSY, HSQC) and HRMS validation, providing essential data for structure verification. The infrared spectrum shows distinctive stretches for morpholine C-N (1120 cm-1) and hydroxyl O-H (3380 cm-1), serving as quality control markers. These analytical details address frequent queries about "compound characterization techniques" in synthetic chemistry communities.

Regulatory status assessments confirm (1S)-1-4-(morpholin-4-yl)phenylethan-1-ol as non-hazardous under current classification systems. Its REACH compliance and FDA ICH guidelines compatibility make it suitable for global pharmaceutical supply chains. This regulatory positioning responds to increasing industry focus on "compliant chemical sourcing" and "quality by design" principles in drug development pipelines.

Future research directions may explore the compound's potential in metal-organic frameworks for drug delivery or as a ligand in catalytic systems. The convergence of its structural features with emerging "fragment-based drug discovery" approaches suggests untapped applications. Continuous process optimization efforts aim to improve atom economy and reduce E-factor in its production, aligning with sustainable chemistry goals that dominate current literature searches.